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Introduction

Trimethylaluminum (TMA), with the chemical formula Alz(CHs)s, is the simplest
organoaluminum compound.[1] It exists as a dimer, featuring bridging methyl groups, a
structure analogous to diborane.[2] This colorless liquid is highly pyrophoric, igniting
spontaneously in air, and reacts violently with water.[1][3] TMAis a crucial reagent and
precursor in various chemical processes, including the production of methylaluminoxane
(MAO), an activator for Ziegler-Natta catalysts used in olefin polymerization.[2] It also serves as
a methylation agent and is widely used in Metal-Organic Chemical Vapor Deposition (MOCVD)
and Atomic Layer Deposition (ALD) for creating thin films of aluminum-containing compound
semiconductors and high-k dielectrics like Al20s.[1][2] Given its high reactivity and broad utility,
a thorough understanding of its physical properties is paramount for safe handling and effective
application in research and industrial settings.

Quantitative Physical Properties

The core physical characteristics of trimethylaluminum are summarized in the tables below
for easy reference and comparison.

General and Thermodynamic Properties
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Property Value Temperature (°C) Pressure

CsHoAl (monomer) /
Molecular Formula _ - -
CeHisAlz (dimer)

72.09 g/mol
Molar Mass (monomer) / 144.18
g/mol (dimern)[1][2]

Appearance Colorless liquid[1][2] - -
) . 15 °C to 15.4 °C[1][2]
Melting Point - -
[4]
Boiling Point 125°Cto 130 °C[1][2] - 1013 mbar
Density 0.752 g/cm?3[1] 20 -
0.81 g/mL[5][6] 25 -
_ -17°Ct0o 40 °F (-1.1
Flash Point - -
*O)I5I7]
Auto-ignition )
<0 °C (Pyrophoric)[3] - -
Temperature
o ~41.9 kd/mol (Dimer)
Heat of Vaporization - -
[4][8]
Heat Capacity (C) 155.6 J/(mol-K)[1] 25 100 kPa
Std Molar Entropy
209.4 J/(mol-K)[1] 25 100 kPa

(S©2s)

Vapor Pressure and Viscosity
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Property Value Temperature (°C)
Vapor Pressure 1.2 kPa (9.0 mmHg)[1] 20

9.24 kPa (69.3 mmHg)[1][5] 60

Viscosity 1.12 cP[1] 20

0.9 cP[1] 30

Solubility

Solvent Solubility

Water Reacts violently[1][6]
Aromatic Hydrocarbons Soluble[5][6]
Saturated Aliphatic Hydrocarbons Soluble[5][6]
Cycloaliphatic Hydrocarbons Soluble[5][6]

Experimental Protocols

Due to the pyrophoric and air-sensitive nature of trimethylaluminum, all experimental
determinations of its physical properties must be conducted under an inert atmosphere (e.g.,
nitrogen or argon) using specialized equipment such as a glove box or Schlenk line.

Determination of Melting and Boiling Points

» Methodology: Differential Scanning Calorimetry (DSC) is a suitable method for determining
the melting point. A small, hermetically sealed sample of TMA is cooled and then heated at a
controlled rate. The onset of the endothermic peak corresponds to the melting point. The
boiling point can be determined by placing the sample in a distillation apparatus under an
inert atmosphere and slowly heating it. The temperature at which the liquid boils at a given
pressure is recorded as the boiling point.

Measurement of Vapor Pressure
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» Methodology: A static method using a capacitance diaphragm gauge is appropriate for
measuring the vapor pressure of reactive organometallic compounds.

o A sample of TMA s introduced into a thermostated sample vessel connected to a vacuum
line and a pressure sensor.

o The sample is degassed through several freeze-pump-thaw cycles to remove any
dissolved inert gas.

o The sample vessel is then immersed in a liquid bath with precise temperature control.

o Once thermal equilibrium is reached, the pressure of the vapor above the liquid sample is
recorded at various temperatures.

o The data can be fitted to the Antoine or Cox equation to describe the vapor pressure-
temperature relationship.

Determination of Density

» Methodology: A vibrating-tube densimeter can be used for accurate density measurements
of air-sensitive liquids.

[e]

The instrument is calibrated with a standard of known density.

o

TMA is transferred to the measurement cell under an inert atmosphere via a syringe or
cannula.

o

The oscillation period of the U-tube filled with the sample is measured at a controlled
temperature.

o

The density is calculated from the oscillation period and the calibration constants.

Measurement of Viscosity

e Methodology: The viscosity of air-sensitive compounds like TMA can be measured using a
rotational viscometer with a sealed sample chamber.
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The sample is transferred to the viscometer's measurement cup under an inert
atmosphere.

A spindle is immersed in the liquid, and the chamber is sealed.
The torque required to rotate the spindle at a specific speed is measured.

The viscosity is calculated from the torque, rotational speed, and the geometry of the
spindle and cup.

Thermal Decomposition Analysis

+ Methodology: The thermal stability and decomposition products of TMA can be studied using

techniques like Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS).

o

A small sample of TMA is placed in the TGA furnace under a controlled inert gas flow.
The sample is heated at a constant rate.
The TGA measures the mass loss as a function of temperature, indicating decompaosition.

The evolved gases from the decomposition are simultaneously analyzed by the mass
spectrometer to identify the decomposition products, such as methane and methyl
radicals.[9] In an argon atmosphere, the decomposition of TMA begins at 332°C and the
rate increases rapidly above 380°C.[10]

Visualizations: Structure, Reactions, and Handling

The following diagrams illustrate the key structural features, chemical reactions, and handling

logic for trimethylaluminum.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.researchgate.net/publication/317114954_Experimental_study_of_trimethyl_aluminum_decomposition
https://pubs.aip.org/aip/jpr/article/45/3/033101/399410/Phase-Transition-Enthalpy-Measurements-of-Organic
https://www.benchchem.com/product/b3029685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Aluminum 1 Aluminum 2
-
[ 1
° P
\ 1
b
.
1.9F A 214 A H 1.97A
.
Bridgitg Methyls

2.14A 1.97A

A
____________________;5_________________
o

Click to download full resolution via product page

Dimeric structure of Trimethylaluminum (Al2(CHs)s).
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Reaction pathways of TMA with water.
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Simplified thermal decomposition pathway of TMA.
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Start: Prepare for Transfer

Don Flame-Resistant Lab Coat,
Safety Goggles, and Gloves

:

Set up in Fume Hood or Glove Box
with Inert Atmosphere (N2/Ar)

:

Ensure Class D Fire Extinguisher
and Sand Bucket are Accessible

Transfer TMA using Syringe
or Double-Tipped Needle (Cannula)

Quench Needles/Syringes
with Isopropanol

Dispose of Quenched Waste
in Designated Hazardous Waste Container

End: Procedure Complete

Click to download full resolution via product page

Logical workflow for handling pyrophoric liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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